Cas no 880811-17-6 (N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide)

• Product Name: N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide
• CAS No: 880811-17-6
• MF: C₁₉H₁₉ClN₄O₂
• MW: 370.832762956619
• CID: 5421792
• Update Time: 2025-08-02

N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide
• N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide

• Inchi： 1S/C19H19ClN4O2/c20-14-7-6-8-15(13-14)21-18(25)11-2-1-5-12-24-19(26)16-9-3-4-10-17(16)22-23-24/h3-4,6-10,13H,1-2,5,11-12H2,(H,21,25)
• InChI Key： DXOYOPOGKSUFKS-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCCCCC(NC2=CC=CC(Cl)=C2)=O)N=1

Additional information on N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide

N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide: A Comprehensive Overview

N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide (CAS No. 880811-17-6) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzotriazine moiety with a hexanamide chain and a chlorophenyl group. Recent studies have highlighted its role in drug discovery and material science due to its versatile chemical properties.

The benzotriazine core of this compound is a key structural feature that contributes to its stability and reactivity. Benzotriazines are known for their aromaticity and ability to undergo various substitution reactions, making them valuable in the synthesis of advanced materials. The hexanamide chain introduces flexibility and solubility properties, which are essential for applications in drug delivery systems and polymer chemistry. Additionally, the chlorophenyl group enhances the compound's electronic properties, making it suitable for use in electronic materials and sensors.

Recent research has focused on the synthesis and characterization of N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide. Scientists have explored its potential as a precursor for bioactive molecules. For instance, studies have shown that this compound can be modified to target specific enzymes involved in neurodegenerative diseases. Its ability to form stable amide bonds makes it an attractive candidate for peptide synthesis and drug conjugation technologies.

In the field of material science, N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide has been investigated for its role in creating advanced polymers. Its benzotriazine moiety provides excellent thermal stability and mechanical strength to polymer matrices. Researchers have also explored its use in creating self-healing materials by incorporating it into polymer networks that can repair minor damages under specific conditions.

Another area of interest is the compound's application in electronic materials. The chlorophenyl group enhances the compound's electron-withdrawing properties, making it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that this compound can improve the efficiency of LED devices by optimizing charge transport properties within the device structure.

The synthesis of N-(3-chlorophenyl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-ylium)hexanamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

Despite its promising applications, further research is needed to fully understand the biological effects of N-(3-chlorophenyl)-6-(4-oxydoxobenzo[d]triazine)hexanamide. Preclinical studies are currently underway to assess its toxicity profile and pharmacokinetics. These studies will provide critical insights into its suitability as a drug candidate or material component.

In conclusion,N-(chlorobenzene)hexanamidobenzotriazine (CAS No. 880811_17_6) is a versatile compound with wide-ranging applications in chemistry and material science. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules. As research continues to uncover its potential uses,CAS 8808_17_6 will likely play an increasingly important role in driving innovation across multiple industries.